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Compound of Interest

Compound Name: cis-1,3-Dimethylcyclohexane

Cat. No.: B1347349

Technical Support Center: cis-1,3-
Dimethylcyclohexane

This technical support center provides essential safety information, troubleshooting guides, and
frequently asked questions for researchers, scientists, and drug development professionals
working with cis-1,3-Dimethylcyclohexane.

Safety Data Summary

Below is a summary of the key safety and physical properties of cis-1,3-
Dimethylcyclohexane.

Physical and Chemical Properties
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Property Value Source
CAS Number 638-04-0 [1][2][3]
Molecular Formula CsHie [11[3][4]
Molecular Weight 112.21 g/mol [1112]14]
Appearance Clear colorless liquid [1][5]

Odor Like hexane [1][5]

Boiling Point 120-122 °C [2][41[6]

. ) -76 °C to 85°C (literature
Melting Point [31[41[7]
values vary)

Flash Point 6 °C (42.8 °F) - closed cup [2][6]
Density 0.784 g/mL at 25 °C [21[31[8]
Vapor Pressure 21.5-40.5 mmHg (at 37.7 °C) [11[2][3]
Autoignition Temperature 583 °F [2]
Refractive Index n20/D 1.423 [21[31[8]

GHS Hazard Information

Hazard Class Category Signal Word Hazard Statement
H225: Highly

Flammable Liquids 2 Danger flammable liquid and
vapor

H304: May be fatal if
Aspiration Hazard 1 Danger swallowed and enters

airways

Source:[1]

Troubleshooting Guide
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Q1: My reaction involving cis-1,3-Dimethylcyclohexane
is showing unexpected byproducts. What could be the
cause?

Al: Unexpected byproducts can arise from several sources. Consider the following:

 Purity of cis-1,3-Dimethylcyclohexane: Ensure you are using a high-purity grade of the
solvent. Lower purity grades may contain isomers (trans-1,3-dimethylcyclohexane, other
dimethylcyclohexane isomers) or residual starting materials from its synthesis, which could
participate in side reactions.

» Reaction Conditions: cis-1,3-Dimethylcyclohexane is highly flammable. Ensure your
reaction is not overheating, as thermal decomposition could lead to unwanted products. Use
appropriate temperature control.

o Peroxide Formation: Although not a notorious peroxide former, it is good practice with any
cyclic ether or hydrocarbon to test for peroxides, especially if the container has been opened
and stored for an extended period. Peroxides can initiate unintended radical reactions.

Q2: I've noticed a slight pressure buildup in my sealed
container of cis-1,3-Dimethylcyclohexane. Is this
normal?

A2: Due to its low boiling point and high vapor pressure, slight pressure changes can occur
with temperature fluctuations in a tightly sealed container. However, significant pressure
buildup is a cause for concern.

o Storage Temperature: Store the container in a cool, well-ventilated area designated for
flammable liquids.[4] Avoid storing it in direct sunlight or near heat sources.

o Contamination: If you suspect contamination, handle the container with extreme caution. Do
not attempt to open a container that shows signs of significant pressure buildup or
discoloration. Contact your institution's environmental health and safety (EHS) office for
guidance on disposal.
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Q3: | accidentally spilled a small amount of cis-1,3-
Dimethylcyclohexane on the lab bench. What is the
correct cleanup procedure?

A3: For a small spill, follow these steps:

Eliminate Ignition Sources: Immediately turn off any open flames, hot plates, or other
potential ignition sources in the vicinity.[4][9]

o Ensure Ventilation: Work in a well-ventilated area. If the spill is in a poorly ventilated space,
evacuate the area and contact your EHS office.

o Wear Appropriate PPE: At a minimum, wear safety goggles and chemical-resistant gloves
(e.g., nitrile).

e Contain and Absorb: Use an inert absorbent material, such as sand, vermiculite, or a
commercial sorbent pad, to soak up the spill.[9][10]

» Collect and Dispose: Carefully collect the absorbent material using non-sparking tools and
place it in a sealed, properly labeled container for hazardous waste disposal.[4][9]

o Decontaminate: Clean the spill area with soap and water.
Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with cis-

1,3-Dimethylcyclohexane?

Al: The primary hazards are:

o Flammability: It is a highly flammable liquid and vapor.[1][6] Vapors can form explosive
mixtures with air and may travel to a source of ignition and flash back.[9]

o Aspiration Hazard: If swallowed, it can enter the lungs and may be fatal.[1] Do not induce
vomiting if ingested.[4]

 Skin Irritation: It can cause skin irritation.[1]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1347349?utm_src=pdf-body
https://www.benchchem.com/product/b1347349?utm_src=pdf-body
https://www.chemicalbook.com/msds/CIS-1-3-DIMETHYLCYCLOHEXANE.pdf
https://www.fishersci.com/store/msds?partNumber=AA3146709&productDescription=CIS-12-DIMETHLCYCLHXANE+99+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3146709&productDescription=CIS-12-DIMETHLCYCLHXANE+99+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116140010&productDescription=1%2C2-DIMETHYLCYCLOHEXANE%2C+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/CIS-1-3-DIMETHYLCYCLOHEXANE.pdf
https://www.fishersci.com/store/msds?partNumber=AA3146709&productDescription=CIS-12-DIMETHLCYCLHXANE+99+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1347349?utm_src=pdf-body
https://www.benchchem.com/product/b1347349?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethylcyclohexane_-cis
https://www.fishersci.com/store/msds?partNumber=AC338230050&productDescription=1+3-DIMETHYLCYCLOHEXANE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3146709&productDescription=CIS-12-DIMETHLCYCLHXANE+99+10G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethylcyclohexane_-cis
https://www.chemicalbook.com/msds/CIS-1-3-DIMETHYLCYCLOHEXANE.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethylcyclohexane_-cis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Central Nervous System (CNS) Depression: Inhalation of high vapor concentrations may
cause symptoms like headache, dizziness, tiredness, nausea, and vomiting.[5][9][10]

Q2: What personal protective equipment (PPE) should |
wear when handling cis-1,3-Dimethylcyclohexane?

A2: The following PPE is recommended:
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[4]

» Hand Protection: Wear chemical-impermeable gloves.[4] Always inspect gloves prior to use.

[4]

o Skin and Body Protection: Wear a lab coat or other protective clothing. For larger quantities
or situations with a high risk of splashing, consider fire/flame-resistant clothing.[4]

o Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood. If
exposure limits are exceeded, use a NIOSH-approved respirator with an organic vapor
cartridge.[9]

Q3: How should I properly store cis-1,3-
Dimethylcyclohexane?

A3: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Keep it away
from heat, sparks, open flames, and other ignition sources.[6][9] The storage area should be
designated for flammable liquids. Ground and bond containers and receiving equipment to
prevent static discharge.[4][9]

Q4: What is the correct procedure for disposing of
waste cis-1,3-Dimethylcyclohexane?

A4: Waste cis-1,3-Dimethylcyclohexane is considered hazardous waste. It should be
disposed of by a licensed chemical destruction plant or by controlled incineration with flue gas
scrubbing.[4] Do not discharge it into sewer systems.[4] Always follow your institution's and
local regulations for hazardous waste disposal.
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Experimental Protocols
Protocol 1: Safe Handling and Dispensing

» Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary PPE is worn (safety goggles, lab coat, chemical-resistant gloves). Clear the
workspace of any ignition sources.

o Grounding: If transferring from a larger container (e.g., a drum) to a smaller one, ensure both
containers are properly grounded and bonded to prevent static electricity buildup.[4][9]

o Dispensing: Use only non-sparking tools for opening and closing containers.[4][9] Dispense
the required amount slowly and carefully to avoid splashing.

o Sealing: After dispensing, securely close the container and return it to its designated storage
location.

Cleanup: Clean any minor drips or spills immediately with an appropriate absorbent material.

Protocol 2: Preparation of a Standard Solution

o Pre-calculation: Determine the required volume of cis-1,3-Dimethylcyclohexane and the
final volume of the solution to achieve the desired concentration.

o Tare Glassware: In a chemical fume hood, place a clean, dry volumetric flask on a balance
and tare it.

» Dispensing: Carefully add the calculated mass of cis-1,3-Dimethylcyclohexane to the
volumetric flask.

 Dilution: Dilute to the mark with a suitable solvent (ensure compatibility). Cap the flask and
invert several times to ensure homogeneity.

o Labeling: Clearly label the solution with the name of the chemical, concentration, solvent,
date of preparation, and your initials.

o Storage: Store the solution in a tightly sealed container in a flammable liquids cabinet.
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Caption: Workflow for handling a small chemical spill.
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Caption: Hierarchy of controls and PPE selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [cis-1,3-Dimethylcyclohexane MSDS and safety
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347349¢#cis-1-3-dimethylcyclohexane-msds-and-
safety-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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